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Introduction

1,3-Diaminopropane dihydrochloride (CAS RN: 10517-44-9) is the dihydrochloride salt of
1,3-diaminopropane, a versatile bifunctional amine.[1][2] This stable, crystalline solid serves as
a key building block and precursor in a variety of chemical syntheses, most notably in the
development of pharmaceutical agents and polymers. Its utility stems from the two primary
amine groups that can undergo a wide range of chemical transformations.

This technical guide provides a comprehensive overview of the physical and chemical
properties of 1,3-diaminopropane dihydrochloride, detailed experimental protocols for its
characterization, and a practical example of its application in synthetic chemistry.

Physical and Chemical Properties

The physical and chemical properties of 1,3-diaminopropane dihydrochloride are
summarized in the tables below. These properties are essential for its handling, storage, and
application in experimental settings.
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General and Physical Properties

Property Value Reference(s)

] 1,3-Diaminopropane
Chemical Name ) ) [2]
dihydrochloride

Trimethylenediamine
dihydrochloride, 1,3-

Synonyms S [3]
Propanediamine

dihydrochloride

CAS Number 10517-44-9 [1]

Molecular Formula C3H12CI2Nz2 [1]

Molecular Weight 147.05 g/mol [2]
White to almost white powder

Appearance [3]
or crystals

Melting Point 246-250 °C [1]

solubil

Solvent Qualitative Solubility Reference(s)
Water Soluble [1]
Methanol Slightly Soluble [1]

Soluble (used for
Ethanol/Water o [1]
recrystallization)

Note: Quantitative solubility data in various organic solvents is not readily available in the
reviewed literature.

Acidity
While the specific pKa values for the protonated amino groups of 1,3-diaminopropane

dihydrochloride are not widely reported, the pKa of the conjugate acid of the free base (1,3-
diaminopropane) is 10.94 (at 10 °C).[4] This value provides an indication of the basicity of the
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free amine and the pH range in which the dihydrochloride salt will be the predominant species
in aqueous solutions.

Stability and Reactivity

1,3-Diaminopropane dihydrochloride is a stable compound under normal laboratory
conditions. However, it is hygroscopic and should be stored in a tightly sealed container in a
dry environment.[5] It is incompatible with strong oxidizing agents.

Experimental Protocols

The following protocols are generalized methods for determining key physical properties of 1,3-
diaminopropane dihydrochloride.

Protocol for Melting Point Determination

Objective: To determine the melting point range of 1,3-diaminopropane dihydrochloride as
an indicator of purity.

Materials:

1,3-Diaminopropane dihydrochloride sample

Capillary tubes

Melting point apparatus

Mortar and pestle
Procedure:

e Ensure the 1,3-diaminopropane dihydrochloride sample is a fine powder. If necessary,
gently grind the crystals using a clean, dry mortar and pestle.

» Pack a small amount of the powdered sample into a capillary tube to a height of 2-3 mm.

e Place the capillary tube into the heating block of the melting point apparatus.
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o Heat the block rapidly to a temperature approximately 15-20 °C below the expected melting
point (246-250 °C).

o Decrease the heating rate to 1-2 °C per minute to allow for accurate observation.

e Record the temperature at which the first drop of liquid appears (the onset of melting) and
the temperature at which the entire sample becomes a clear liquid (completion of melting).
This range is the melting point of the sample.

Protocol for Qualitative Solubility Assessment

Objective: To determine the qualitative solubility of 1,3-diaminopropane dihydrochloride in a
given solvent.

Materials:

1,3-Diaminopropane dihydrochloride sample

Test tubes

Vortex mixer

Selected solvents (e.g., water, ethanol, DMSO)

Procedure:

Add approximately 10-20 mg of 1,3-diaminopropane dihydrochloride to a clean, dry test
tube.

e Add 1 mL of the selected solvent to the test tube.

o Vortex the mixture for 30-60 seconds.

» Visually inspect the solution. If the solid has completely disappeared, the compound is
considered soluble. If some solid remains, it is partially soluble or insoluble.

« If the compound appears to be insoluble at room temperature, the mixture can be gently
warmed to assess for temperature-dependent solubility.
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Application in Synthesis: A Workflow Example

1,3-Diaminopropane dihydrochloride is a crucial linker molecule in the synthesis of various
pharmaceutical compounds. One notable application is in the preparation of 7-methoxytacrine-
adamantylamine heterodimers, which are investigated as cholinesterase inhibitors for the
potential treatment of Alzheimer's disease.[1][6] The following diagram illustrates a generalized
synthetic workflow.
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Caption: Synthetic workflow for 7-methoxytacrine-adamantylamine heterodimers.

Conclusion

1,3-Diaminopropane dihydrochloride is a fundamental building block for chemical synthesis,
particularly in the pharmaceutical industry. Its well-defined physical properties and predictable
reactivity make it a reliable reagent for researchers and drug development professionals. This
guide has provided a summary of its key characteristics and practical experimental protocols to
facilitate its effective use in a laboratory setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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